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Compound Name: 2-Hydroxyethyl formate

CAS No.: 628-35-3

Cat. No.: B1216225

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist
This technical guide provides an in-depth exploration of the fundamental physicochemical

properties of 2-Hydroxyethyl formate, specifically its boiling point and density. As a compound

of interest in various chemical and pharmaceutical applications, a precise understanding of

these characteristics is paramount for process design, reaction optimization, and formulation

development. This document moves beyond a simple recitation of values to offer a critical

evaluation of available data, elucidate the methodologies for their determination, and provide a

framework for their practical application.

Introduction to 2-Hydroxyethyl Formate
2-Hydroxyethyl formate, also known as ethylene glycol monoformate, is an organic

compound with the chemical formula C₃H₆O₃.[1][2] It is characterized by the presence of both a

primary alcohol and a formate ester functional group, rendering it a versatile bifunctional

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1216225#bc-rfq
https://www.benchchem.com/product/b1216225/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-the-physicochemical-properties-of-2-hydroxyethyl-formate
https://www.benchchem.com/product/b1216225/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-the-physicochemical-properties-of-2-hydroxyethyl-formate
https://www.benchchem.com/product/b1216225/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-the-physicochemical-properties-of-2-hydroxyethyl-formate
https://pubchem.ncbi.nlm.nih.gov/compound/2-hydroxyethyl%20formate
https://www.guidechem.com/dictionary/en/628-35-3.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216225?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


molecule. This unique structure allows it to serve as a reagent and solvent in various chemical

syntheses.[2][3] Its applications are found in the pharmaceutical and chemical industries, and it

is also noted for its use as a flavoring agent.[2]

Chemical Structure of 2-Hydroxyethyl Formate:

Caption: Chemical structure of 2-Hydroxyethyl formate.

Boiling Point of 2-Hydroxyethyl Formate
The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

surrounding the liquid, and the liquid changes into a vapor. For a pure compound, the normal

boiling point is measured at a pressure of 760 mmHg.

Reported Boiling Point Values
Several sources have reported the boiling point of 2-Hydroxyethyl formate, with slight

variations in the cited values. A summary of these findings is presented in the table below.

Boiling Point (°C) Pressure (mmHg/Torr) Source

175.1 760 Guidechem[2]

180 760

CAS Common Chemistry[4],

ChemicalBook[5][6],

ECHEMI[7], ChemBK[3]

The majority of sources indicate a boiling point of 180°C at standard atmospheric pressure.[3]

[4][5][7] The value of 175.1°C reported by Guidechem represents a minor deviation, which

could be attributed to differences in experimental purity of the sample or slight variations in

pressure control during measurement.[2] For practical purposes in a research and

development setting, a value of 180°C at 760 mmHg is a reliable and well-supported figure.

Experimental Determination of Boiling Point
The determination of a precise boiling point is crucial for distillation-based purification and for

defining reaction conditions. The following is a generalized protocol for the experimental

determination of the boiling point of a liquid such as 2-Hydroxyethyl formate.
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Protocol for Boiling Point Determination:

Apparatus Setup: Assemble a distillation apparatus consisting of a round-bottom flask, a

distillation head with a thermometer, a condenser, and a receiving flask.

Sample Preparation: Place a small volume of 2-Hydroxyethyl formate and a few boiling

chips into the round-bottom flask.

Heating: Gently heat the flask using a heating mantle.

Temperature Reading: Record the temperature at which a steady stream of distillate is

collected and the temperature reading on the thermometer remains constant. This constant

temperature is the boiling point.

Pressure Correction: If the atmospheric pressure is not exactly 760 mmHg, a pressure

correction should be applied to normalize the observed boiling point.
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Boiling Point Determination Workflow
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Click to download full resolution via product page

Caption: Experimental workflow for determining the boiling point.
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Density of 2-Hydroxyethyl Formate
Density is an intrinsic property of a substance, defined as its mass per unit volume. It is an

important parameter for volumetric calculations in chemical processes and for the

characterization of a compound's purity.

Reported Density Values
The reported density values for 2-Hydroxyethyl formate also show some variation across

different sources. These values are summarized in the table below.

Density (g/cm³) Temperature (°C) Source

1.1020 20 CAS Common Chemistry[4]

1.136 Not Specified Guidechem[2]

1.1839 20 ECHEMI[7], ChemBK[3]

1.1839 Not Specified ChemicalBook[5]

The reported densities range from 1.1020 g/cm³ to 1.1839 g/cm³.[2][3][4][5][7] The temperature

at which the density was measured is a critical piece of information, as density is temperature-

dependent. The values of 1.1020 g/cm³ and 1.1839 g/cm³ are both reported at 20°C.[4][7] This

discrepancy may arise from the use of different experimental techniques or variations in sample

purity. The higher value of 1.1839 g/cm³ at 20°C is cited by multiple sources and is likely a

reliable figure for high-purity 2-Hydroxyethyl formate.[3][7]

Experimental Determination of Density
The density of a liquid can be accurately determined using several methods. A common and

straightforward technique involves the use of a pycnometer.

Protocol for Density Determination using a Pycnometer:

Pycnometer Preparation: Clean and dry a pycnometer of a known volume.

Mass of Empty Pycnometer: Accurately weigh the empty pycnometer.
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Filling the Pycnometer: Fill the pycnometer with 2-Hydroxyethyl formate, ensuring there are

no air bubbles.

Temperature Equilibration: Place the filled pycnometer in a constant temperature bath (e.g.,

20°C) until it reaches thermal equilibrium.

Mass of Filled Pycnometer: Accurately weigh the filled pycnometer.

Calculation: Calculate the mass of the 2-Hydroxyethyl formate by subtracting the mass of

the empty pycnometer. The density is then calculated by dividing the mass of the liquid by

the known volume of the pycnometer.
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Density Determination Workflow
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Caption: Experimental workflow for determining density.
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Conclusion
This technical guide has provided a detailed overview of the boiling point and density of 2-
Hydroxyethyl formate, grounded in a critical analysis of available data. For drug development

professionals, researchers, and scientists, the recommended values are a boiling point of

180°C at 760 mmHg and a density of 1.1839 g/cm³ at 20°C. It is imperative to recognize that

minor variations in these values can exist due to experimental conditions and sample purity.

Therefore, for applications requiring high precision, in-house determination of these properties

using standardized protocols is strongly advised.
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Available at: [https://www.benchchem.com/product/b1216225/docs#a-comprehensive-
technical-guide-to-the-physicochemical-properties-of-2-hydroxyethyl-formate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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